Cas no 113386-76-8 (3'-Methyl-2,2':5',2''-terthiophene)
113386-76-8 structure
Product Name:3'-Methyl-2,2':5',2''-terthiophene
CAS No:113386-76-8
MF:C13H10S3
MW:262.413499355316
CID:63023
PubChem ID:10515646
Update Time:2025-04-18
3'-Methyl-2,2':5',2''-terthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3'-Methyl-2,2':5',2''-terthiophene
- 3-methyl-3-thiophen-2-yl-2-(2H-thiophen-5-ylidene)thiophene
- 2,2':5',2''-Terthiophene,3'-methyl-
- 3'-methyl-[2,2',5',2'']terthiophene
- 3'-methyl-[2,2',5',2'']-terthiophene
- 3'-methyl-2,2':5',2"
- 3'-methyl-2,2':5',2''-terthienyl
- 3'-METHYLTERTHIOPHENE
- ACMC-20mi2y
- AG-D-33179
- CTK4A8289
- -terthiophene
- 3'-methyl-2,2':5',2'-terthiophene
- SCHEMBL3195128
- 113386-76-8
- AKOS015912230
- 2,2':5',2''-Terthiophene, 3'-methyl-
- 4-METHYL-5-(THIOPHEN-2-YL)-2,2'-BITHIOPHENE
-
- Inchi: 1S/C13H10S3/c1-9-8-12(10-4-2-6-14-10)16-13(9)11-5-3-7-15-11/h2-8H,1H3
- InChI Key: FIXGRQIXFVIPSX-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CS2)=CC(C)=C1C1=CC=CS1
Computed Properties
- Exact Mass: 264.01026
- Monoisotopic Mass: 261.99446384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- Density: 1.281
- Boiling Point: 346 ºC
- Flash Point: 121 ºC
- PSA: 0
3'-Methyl-2,2':5',2''-terthiophene Related Literature
-
Taichi Hamamoto,Masahiro Funahashi J. Mater. Chem. C 2015 3 6891
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